Cas no 199535-03-0 ()

199535-03-0 structure
structure
Product Name:
CAS No:199535-03-0
MF:C9H11N3O2
MW:193.202541589737
CID:6648134
PubChem ID:506075
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C9H11N3O2/c10-9(11)12-5-6-2-1-3-7(4-6)8(13)14/h1-4H,5H2,(H,13,14)(H4,10,11,12)
    • InChI Key: TXDDMDVTPDDPIM-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)C/N=C(\N)/N)=O

Computed Properties

  • Exact Mass: 193.085126602g/mol
  • Monoisotopic Mass: 193.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 102Ų
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